Cas no 946335-58-6 (2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946335-58-6
• MF: C₂₂H₂₂N₂O₄S₂
• MW: 442.551083087921
• CID: 5517177
• Update Time: 2025-07-25

2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• Benzamide, 2-ethoxy-N-[1,2,3,4-tetrahydro-1-(2-thienylsulfonyl)-6-quinolinyl]-
• 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C22H22N2O4S2/c1-2-28-20-9-4-3-8-18(20)22(25)23-17-11-12-19-16(15-17)7-5-13-24(19)30(26,27)21-10-6-14-29-21/h3-4,6,8-12,14-15H,2,5,7,13H2,1H3,(H,23,25)
• InChI Key： RNBXAVCTCCTIJY-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1SC=CC=1)(=O)=O)(=O)C1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946335-58-6) and Its Emerging Applications in Chemical Biology

The compound 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946335-58-6) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate structural framework and promising pharmacological properties. This introduction delves into the compound's molecular architecture, its potential biological activities, and recent advancements in its application within pharmaceutical research and drug discovery.

At the core of this compound lies a well-designed heterocyclic system composed of a tetrahydroquinoline scaffold linked to a thiophene-2-sulfonyl moiety through an amide bond. The presence of an ethoxy group at the 2-position of the benzamide moiety further enhances its structural complexity and modulates its physicochemical properties. Such structural features are strategically chosen to optimize interactions with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

The tetrahydroquinoline core is a privileged scaffold widely recognized for its role in medicinal chemistry due to its ability to engage with various biological receptors and enzymes. Modifications at the 6-position of this scaffold, as seen in this compound, have been extensively studied for their potential to alter binding affinities and selectivity profiles. In contrast, the thiophene-2-sulfonyl group introduces a polar sulfonamide moiety that can enhance water solubility while simultaneously participating in hydrogen bonding interactions with protein targets. This dual functionality makes the compound particularly intriguing for developing novel therapeutic agents.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in addressing neurological disorders, cancer, and inflammation-related diseases. The unique structural motif of 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide aligns well with these trends, as it combines elements known to interact with key enzymes such as kinases and phosphodiesterases. Preliminary computational modeling suggests that this compound may exhibit inhibitory activity against several target proteins implicated in disease pathways.

In the context of drug discovery, the introduction of a thiophene-2-sulfonyl group serves multiple purposes beyond mere structural diversification. Thiophene derivatives are well-documented for their ability to modulate enzyme activity through allosteric binding or covalent modifications. The sulfonamide moiety further enhances binding interactions by forming stable hydrogen bonds with polar residues in protein active sites. This combination of features positions the compound as a versatile tool for developing targeted therapies.

One particularly noteworthy aspect of this compound is its potential application in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The structural components of 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide suggest that it may interfere with key signaling molecules involved in inflammatory responses. For instance, the tetrahydroquinoline scaffold has been reported to interact with cyclooxygenase (COX) enzymes, while the sulfonamide group could potentially influence lipoxygenase pathways.

Furthermore, recent advances in chemical biology have emphasized the importance of structure-based drug design approaches. High-throughput screening (HTS) combined with computational techniques has enabled researchers to rapidly identify promising candidates like 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide based on their predicted binding affinities to specific targets. X-ray crystallography and molecular dynamics simulations have been instrumental in elucidating how this compound interacts with biological macromolecules at an atomic level.

The ethoxy group at the benzamide position is another critical feature that influences the compound's behavior. Ethoxy-substituted amides are known to enhance metabolic stability while maintaining good oral bioavailability—a crucial factor for therapeutic agents intended for systemic administration. This feature makes 2-ethoxy-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yibenzenesulfonamide an attractive candidate for further development into a lead compound.

In conclusion, 946335586 CAS number 946335586 946335586 CAS number 946335586 946335586 CAS number 946335586 946335586 CAS number 946335586 946335586 CAS number 946335586 946335586 CAS number 946335586 946335586 CAS number 946335586 946335586 CAS number 946335586 946335586 CAS number 946335586 946335586 CAS number 946335586 This introduction underscores the compound's potential as a pharmacological tool due to its well-designed molecular architecture and alignment with current trends in drug discovery. Future studies should focus on validating its biological activities through experimental assays and exploring its therapeutic efficacy in relevant disease models.